Cas no 873913-39-4 (1H-Pyrazole-4-carboxaldehyde, 5-amino-3-(4-chlorophenyl)-1-phenyl-)

• Product Name: 1H-Pyrazole-4-carboxaldehyde, 5-amino-3-(4-chlorophenyl)-1-phenyl-
• CAS No: 873913-39-4
• MF: C₁₆H₁₂ClN₃O
• MW: 297.738982200623
• CID: 656783
• PubChem ID: 2794302
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxaldehyde, 5-amino-3-(4-chlorophenyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde, 5-amino-3-(4-chlorophenyl)-1-phenyl-
• 5-amino-3-(4-chlorophenyl)-1-phenylpyrazole-4-carbaldehyde
• 873913-39-4
• 5-Amino-3-(4-chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde
• DTXSID60383200

• Inchi： 1S/C16H12ClN3O/c17-12-8-6-11(7-9-12)15-14(10-21)16(18)20(19-15)13-4-2-1-3-5-13/h1-10H,18H2
• InChI Key： LAQXIGGMCZTJPD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(C=O)=C(N)N(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 297.0668897g/mol
• Monoisotopic Mass: 297.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 60.9Ų